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Compound of Interest

Compound Name: SIRT6 activator 12q

Cat. No.: B11929711

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of SIRT6 activator 12q. Adherence to these procedures is
essential for ensuring personnel safety and maintaining a secure laboratory environment. This
guide is intended for researchers, scientists, and drug development professionals.

SIRT6 activator 12q is a potent, selective, and orally active small molecule used in research,
particularly for its anti-cancer properties.[1][2][3][4] While specific toxicity data is limited, its
potent biological activity necessitates careful handling to minimize exposure. All laboratory
personnel must be thoroughly trained on these procedures before working with this compound.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling SIRT6 activator 12q in solid (powder) or
solution form.
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PPE Category Item Specifications

Double-gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _
Shields or Goggles laboratory.

Fully buttoned. Consider a
Body Protection Laboratory Coat disposable gown for weighing

and aliquoting.

Recommended when handling
Respiratory Protection N95 Respirator or higher the powder form outside of a
certified chemical fume hood.

Operational Plan: Safe Handling and Storage

2.1. Engineering Controls

e Ventilation: All work with the solid form of SIRT6 activator 12q should be conducted in a
certified chemical fume hood to prevent inhalation of dust.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the laboratory.[5]

2.2. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage Conditions: Store the compound in a tightly sealed container in a cool, well-
ventilated area, away from direct sunlight and sources of ignition. Recommended storage
temperatures for the solid powder are -20°C for long-term (years) and 4°C for shorter-term
(months).

2.3. Preparation of Solutions

o Solubility: SIRT6 activator 12q is soluble in DMSO.
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e Procedure:

o

Don all required PPE.

[¢]

[¢]

[e]

o

2.4. First Aid Measures

Conduct the entire procedure within a chemical fume hood.
Weigh the desired amount of the compound carefully to avoid generating dust.
Slowly add the solvent to the solid to prevent splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

In the event of exposure, follow these immediate steps:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting upper and
lower eyelids. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical
attention.
Disposal Plan
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All waste contaminated with SIRT6 activator 12q must be treated as chemical waste and
disposed of according to institutional and local regulations.

e Solid Waste:

o Contaminated PPE (gloves, disposable gowns), weigh boats, and pipette tips should be
collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused solutions and contaminated solvents should be collected in a sealed, properly
labeled hazardous waste container.

o Do not dispose of solutions down the drain.
o Empty Containers:

o Rinse empty containers thoroughly with a suitable solvent (e.g., DMSO followed by
ethanol). Collect the rinsate as hazardous liquid waste.

o Deface the label on the empty container before disposing of it in the regular trash, as per
institutional guidelines.

Visual Workflow for Safe Handling

The following diagram outlines the key steps and decision points for the safe handling and
disposal of SIRT6 activator 12q.
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Preparation & Handling Emergency Protocol

Exposure Event
(Skin, Eye, Inhalation)

Receive & Inspect Compound

l

Store in Designated Area Administer Immediate
(-20°C or 4°C) First Aid
Don Full PPE:
- Double Gloves
- Lab Coat Seek Medical Attention

- Eye Protection
- Respirator (if powder)

'

Work in Chemical Fume Hood

'

Weigh Solid Compound

'

Prepare Solution (e.g., in DMSO)

'

Perform Experiment

Post-Experiment Post-Experiment

Disposal

Collect Liquid Waste Collect Solid Waste
(Solutions, Rinsate) (PPE, Consumables)

; '

Store in Labeled
Hazardous Waste Containers

'

Arrange for Hazardous
Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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